Cas no 952286-46-3 (6-(Butylthio)nicotinic acid)
6-(Butylthio)nicotinic acid structure
Product Name:6-(Butylthio)nicotinic acid
CAS No:952286-46-3
MF:C10H13NO2S
MW:211.28072142601
CID:2145364
Update Time:2023-08-04
6-(Butylthio)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(butylthio)nicotinic acid
- 6-(Butylthio)nicotinic acid
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- Inchi: 1S/C10H13NO2S/c1-2-3-6-14-9-5-4-8(7-11-9)10(12)13/h4-5,7H,2-3,6H2,1H3,(H,12,13)
- InChI Key: FTSZQHXKBIHSGQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CN=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- XLogP3: 2.5
- Topological Polar Surface Area: 75.5
6-(Butylthio)nicotinic acid Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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